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Compound of Interest

Compound Name: Acetyl-D-homoserine

Cat. No.: B15301584

While its L-counterpart, O-Acetyl-L-homoserine, is a well-documented intermediate in microbial
amino acid biosynthesis, Acetyl-D-homoserine remains a chiral compound with limited
described experimental applications and protocols in publicly available scientific literature. This
document summarizes the available information on Acetyl-D-homoserine and provides
context based on its more thoroughly studied enantiomer and related compounds.

Chemical Identity

Acetyl-D-homoserine is the D-enantiomer of O-acetyl-homoserine. It is a derivative of the
amino acid D-homoserine where the hydroxyl group of the side chain has been acetylated.

Property Value Source
Molecular Formula C6H11NO4 [1]
Molar Mass 161.16 g/mol [1]
IUPAC Name (R)-2-amino-4-acetoxybutanoic

acid

Documented Occurrence

The primary documented natural occurrence of a derivative of D-homoserine is as N-acetyl-D-
homoserine. This molecule has been identified as a component of the O-specific
polysaccharide of a psychrotrophic bacterium, Acinetobacter lwoffii, isolated from a Siberian
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permafrost sample. In this context, the N-acetyl-D-homoserine is a substituent on a 4-amino-
4,6-dideoxy-D-glucose residue within the complex polysaccharide structure. However, the
literature describing this finding focuses on the structural elucidation of the polysaccharide and
does not provide experimental protocols for the use of Acetyl-D-homoserine as a standalone
reagent.

Contrast with O-Acetyl-L-homoserine

In contrast to the D-enantiomer, O-Acetyl-L-homoserine is a key intermediate in the
biosynthesis of methionine and threonine in bacteria and plants.[2][3][4] It serves as a
substrate for enzymes such as O-acetylhomoserine aminocarboxypropyltransferase, which
catalyzes the formation of methionine.[2]

The biosynthesis of O-Acetyl-L-homoserine from L-homoserine and acetyl-CoA is a well-
studied pathway. Recent research has focused on enhancing the production of O-Acetyl-L-
homoserine in microorganisms like Corynebacterium glutamicum for industrial applications,
such as the production of L-methionine.[5]

Hypothetical Applications and Protocol
Considerations

Given the lack of specific experimental protocols for Acetyl-D-homoserine, its potential
applications are largely hypothetical and would likely involve its use as a chiral building block in
organic synthesis. For instance, it could be used in the synthesis of D-amino acid-containing
peptides or other complex chiral molecules.

A general protocol for a reaction involving Acetyl-D-homoserine would be highly dependent
on the specific synthetic goal. However, one could envision a protocol for the enzymatic
synthesis of a D-amino acid derivative, drawing parallels from the well-established synthesis of
L-amino acids.

Below is a hypothetical workflow for the enzymatic synthesis of a novel compound using
Acetyl-D-homoserine as a precursor. It must be stressed that this is a generalized
representation and not a validated experimental protocol.
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Caption: Hypothetical workflow for the enzymatic modification of Acetyl-D-homoserine.

Signaling Pathways: The Case of N-Acyl-
Homoserine Lactones

Itis crucial to distinguish Acetyl-D-homoserine from a related class of compounds, the N-acyl-
homoserine lactones (AHLS). AHLs are signaling molecules involved in quorum sensing in
Gram-negative bacteria.[6] This process allows bacteria to coordinate gene expression with
population density. The basic structure of an AHL consists of a homoserine lactone ring with an
acyl chain attached to the amino group. The length and modification of this acyl chain confer
specificity to the signaling system.

The signaling pathway for quorum sensing is well-characterized and is presented below for
conceptual clarity, although it does not directly involve Acetyl-D-homoserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15301584?utm_src=pdf-body-img
https://www.benchchem.com/product/b15301584?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15301584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. chembk.com [chembk.com]
2. O-acetylhomoserine aminocarboxypropyltransferase activity | SGD [yeastgenome.org]

3. O-Acetyl-L-homoserine | C6H11NO4 | CID 439389 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Frontiers | Metabolism and Regulatory Functions of O-Acetylserine, S-
Adenosylmethionine, Homocysteine, and Serine in Plant Development and Environmental
Responses [frontiersin.org]

5. O-Acetyl-L-homoserine production enhanced by pathway strengthening and acetate
supplementation in Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Acetyl-D-homoserine: An Enantiomer with Limited
Documented Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15301584#experimental-protocols-using-acetyl-d-
homoserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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